Cas no 1803854-15-0 (3-Ethyl-2-fluoro-5-iodopyridine)

• Product Name: 3-Ethyl-2-fluoro-5-iodopyridine
• CAS No: 1803854-15-0
• MF: C₇H₇FIN
• MW: 251.040057420731
• CID: 4802433
• Update Time: 2025-10-05

3-Ethyl-2-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-fluoro-5-iodopyridine
• 3-Ethyl-2-fluoro-5-iodopyridine

• Inchi： 1S/C7H7FIN/c1-2-5-3-6(9)4-10-7(5)8/h3-4H,2H2,1H3
• InChI Key： RPOZAQZKHGGCJA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Ethyl-2-fluoro-5-iodopyridine

Recent Advances in the Application of 3-Ethyl-2-fluoro-5-iodopyridine (CAS: 1803854-15-0) in Chemical Biology and Pharmaceutical Research

The compound 3-Ethyl-2-fluoro-5-iodopyridine (CAS: 1803854-15-0) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This heterocyclic scaffold combines multiple functional groups that enable diverse reactivity patterns, making it particularly valuable for drug discovery applications. Recent studies have highlighted its utility in the synthesis of targeted kinase inhibitors and as a versatile intermediate for radiohalogenation in PET tracer development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 3-Ethyl-2-fluoro-5-iodopyridine as a precursor for developing selective JAK3 inhibitors. The researchers utilized the iodine moiety for efficient Suzuki-Miyaura cross-coupling reactions, while the fluorine atom contributed to improved metabolic stability of the final compounds. The ethyl group at the 3-position was found to optimally balance lipophilicity and steric requirements for target binding.

In radiopharmaceutical applications, this compound has shown particular promise due to its favorable characteristics for isotopic exchange reactions. A recent Nature Communications paper (2024) reported its use in developing fluorine-18 labeled probes for neuroimaging, where the ethyl group helped modulate blood-brain barrier penetration. The study achieved high radiochemical yields (>85%) and excellent in vivo stability, suggesting this scaffold could address current limitations in CNS-targeted PET tracers.

The synthetic accessibility of 3-Ethyl-2-fluoro-5-iodopyridine has also been improved through recent methodological advances. A 2023 Organic Process Research & Development publication detailed a scalable, continuous-flow synthesis route that achieves >90% yield with significantly reduced purification requirements compared to traditional batch methods. This development is particularly important for ensuring reliable supply as research interest in this compound grows.

Mechanistic studies have provided new insights into the reactivity of this scaffold. Quantum chemical calculations published in ACS Omega (2024) revealed how the electronic effects of the fluorine and iodine substituents influence regio-selectivity in subsequent functionalization reactions. These findings are enabling more rational design of synthetic routes for complex derivatives.

Looking forward, several research groups have reported work-in-progress on applying 3-Ethyl-2-fluoro-5-iodopyridine in PROTAC development and covalent inhibitor design. Preliminary results presented at recent conferences suggest its potential in addressing challenging targets like KRAS mutants, where the iodine handle facilitates linker attachment while the fluorine maintains optimal physicochemical properties.